Cas no 916056-77-4 (Ethyl 2-aminopyrimidine-4-carboxylate)

Ethyl 2-aminopyrimidine-4-carboxylate structure
916056-77-4 structure
Product Name:Ethyl 2-aminopyrimidine-4-carboxylate
CAS No:916056-77-4
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD21608019
CID:748313
PubChem ID:58488174
Update Time:2024-10-26

Ethyl 2-aminopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-aminopyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylic acid, 2-amino-, ethyl ester
    • 5418AC
    • AB76641
    • Z1982493942
    • Ethyl 2-amino-4-pyrimidinecarboxylate (ACI)
    • MDL： MFCD21608019
    • Inchi： 1S/C7H9N3O2/c1-2-12-6(11)5-3-4-9-7(8)10-5/h3-4H,2H2,1H3,(H2,8,9,10)
    • InChI Key： CPCALRCXLGUQIL-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CN=C(N)N=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Topological Polar Surface Area: 78.1

Ethyl 2-aminopyrimidine-4-carboxylate Pricemore >>

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Ethyl 2-aminopyrimidine-4-carboxylate Production Method

Production Method 1

50-01-1 50-01-1
76240-19-2 76240-19-2
916056-77-4 916056-77-4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ;  48 h, 100 °C
Reference
Reaction of β-alkoxyvinyl α-ketoesters with acyclic NCN binucleophiles - Scalable approach to novel functionalized pyrimidines
Stepaniuk, Oleksandr O.; Rudenko, Tymofii V.; Vashchenko, Bohdan V.; Matvienko, Vitalii O.; Kondratov, Ivan S.; et al, Tetrahedron, 2019, 75(25), 3472-3478

Production Method 2

50-01-1 50-01-1
76240-19-2 76240-19-2
916056-77-4 916056-77-4
Reaction Conditions
1.1 Solvents: Propionitrile ;  24 h, rt → 100 °C
Reference
Synthesis and characterization of novel classes of PDE10A inhibitors - 1H-1,3-benzodiazoles and imidazo[1,2-a]pyrimidines
Moszczynski-Petkowski, Rafal; Majer, Jakub; Borkowska, Malgorzata; Bojarski, Lukasz; Janowska, Sylwia; et al, European Journal of Medicinal Chemistry, 2018, 155, 96-116

Ethyl 2-aminopyrimidine-4-carboxylate Raw materials

Ethyl 2-aminopyrimidine-4-carboxylate Preparation Products

Ethyl 2-aminopyrimidine-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:916056-77-4)Ethyl 2-aminopyrimidine-4-carboxylate
Order Number:A860311
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:23
Price ($):307.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:916056-77-4)Ethyl 2-aminopyrimidine-4-carboxylate
A860311
Purity:99%
Quantity:1g
Price ($):307.0
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